Cas no 115105-41-4 (1-[2-(trimethylsilyl)ethynyl]piperidine)

• Product Name: 1-[2-(trimethylsilyl)ethynyl]piperidine
• CAS No: 115105-41-4
• MF: C₁₀H₁₉NSi
• MW: 181.350063562393
• MDL: MFCD19382299
• CID: 3638612
• PubChem ID: 5323957
• Update Time: 2025-07-18

1-[2-(trimethylsilyl)ethynyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(trimethylsilyl)ethynyl]-
• 1-((trimethylsilyl)ethynyl)piperidine
• 1-[2-(trimethylsilyl)ethynyl]piperidine
• EN300-80789
• 115105-41-4
• trimethyl(2-piperidin-1-ylethynyl)silane
• InChI=1/C10H19NSi/c1-12(2,3)10-9-11-7-5-4-6-8-11/h4-8H2,1-3H
• DTXSID40415851

• MDL： MFCD19382299
• Inchi： 1S/C10H19NSi/c1-12(2,3)10-9-11-7-5-4-6-8-11/h4-8H2,1-3H3
• InChI Key： RUFHHWKTMCISMH-UHFFFAOYSA-N
• SMILES： N1(C#C[Si](C)(C)C)CCCCC1

Computed Properties

• Exact Mass: 181.128676145Da
• Monoisotopic Mass: 181.128676145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-[2-(trimethylsilyl)ethynyl]piperidine

Introduction to 1-[2-(Trimethylsilyl)ethynyl]piperidine (CAS No. 115105-41-4)

1-[2-(Trimethylsilyl)ethynyl]piperidine, also known by its CAS number 115105-41-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a trimethylsilyl-protected ethynyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The piperidine ring, a six-membered cyclic amine, is a common structural motif found in numerous biologically active compounds. It is known for its ability to modulate the activity of various receptors and enzymes, making it a key component in the design of drugs targeting the central nervous system (CNS) and other physiological systems. The trimethylsilyl (TMS) group, on the other hand, serves as a protective group for the ethynyl moiety, enhancing the compound's stability and reactivity in synthetic processes.

Recent research has highlighted the potential of 1-[2-(Trimethylsilyl)ethynyl]piperidine in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings are particularly relevant in the context of chronic pain management and inflammatory diseases, where current treatments often have limited efficacy or significant side effects.

In addition to its pharmaceutical applications, 1-[2-(Trimethylsilyl)ethynyl]piperidine has also been explored for its use in materials science. The presence of the ethynyl group allows for facile functionalization through click chemistry reactions, enabling the synthesis of conjugated polymers and other advanced materials with tailored properties. These materials have potential applications in areas such as organic electronics, sensors, and drug delivery systems.

The synthesis of 1-[2-(Trimethylsilyl)ethynyl]piperidine typically involves several steps, including the formation of the piperidine ring and the introduction of the trimethylsilyl-protected ethynyl group. One common approach is to start with an appropriate piperidine derivative and react it with trimethylsilylacetylene under suitable conditions. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product.

In terms of safety and handling, it is important to note that while 1-[2-(Trimethylsilyl)ethynyl]piperidine is not classified as a hazardous material, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used during handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The growing interest in 1-[2-(Trimethylsilyl)ethynyl]piperidine is reflected in its increasing presence in scientific literature and patent filings. Researchers are continually exploring new synthetic routes, derivatives, and applications for this compound, driven by its unique chemical properties and potential therapeutic benefits.

In conclusion, 1-[2-(Trimethylsilyl)ethynyl]piperidine (CAS No. 115105-41-4) represents a promising compound with a wide range of applications in both pharmaceutical development and materials science. Its unique structure and versatile reactivity make it an attractive target for further research and development, contributing to advancements in various scientific fields.